2-(bromomethyl)-4-chloro-1-propoxybenzene
Overview
Description
2-(Bromomethyl)-4-chloro-1-propoxybenzene, or 2BCP, is an organic compound with a variety of applications in the scientific and industrial fields. Its unique properties make it a useful tool for research and experimentation, as it can be used in both aqueous and non-aqueous solutions. 2BCP has been used in a variety of research applications, including synthesis, medicinal chemistry, and biochemistry.
Scientific Research Applications
2BCP has been used in a variety of scientific research applications, including synthesis, medicinal chemistry, and biochemistry. In synthesis, it is used as a building block for other organic compounds. In medicinal chemistry, it is used as a substrate for the synthesis of drugs and other molecules of interest. In biochemistry, it is used to study the structure and function of proteins and other biomolecules.
Mechanism of Action
2BCP is a substrate for the enzyme cytochrome P450 (CYP450). CYP450 is a family of enzymes that is involved in the metabolism of drugs and other molecules. When 2BCP is metabolized by CYP450, it is converted into a variety of metabolites, including 2-bromo-4-chlorophenol and 2-bromo-4-chloro-1-propoxybenzene. These metabolites are then further metabolized by other enzymes.
Biochemical and Physiological Effects
2BCP has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 2BCP can inhibit the activity of CYP450 enzymes, which can lead to decreased drug metabolism. In vivo studies have shown that 2BCP can increase the activity of steroidogenic enzymes, leading to increased production of steroid hormones. Additionally, 2BCP has been shown to have an inhibitory effect on the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Advantages and Limitations for Lab Experiments
The use of 2BCP in lab experiments has a number of advantages. It is a relatively inexpensive and easily accessible compound, making it a cost-effective option for research. Additionally, it can be used in both aqueous and non-aqueous solutions, making it a versatile tool for experimentation. However, there are some limitations to its use in lab experiments. 2BCP is a relatively toxic compound and should be handled with care. Additionally, it has been shown to inhibit the activity of CYP450 enzymes, and thus should be used with caution in experiments involving drug metabolism.
Future Directions
The potential future directions for 2BCP are numerous. It could be used in the development of new drugs and other molecules of interest. Additionally, it could be used to study the structure and function of proteins and other biomolecules. It could also be used in the study of steroidogenesis and the regulation of steroid hormone production. Finally, it could be used to further explore the inhibitory effects of 2BCP on the activity of acetylcholinesterase.
Synthesis Methods
2BCP is synthesized from the reaction of 4-chloro-1-propoxybenzene with bromomethyl chloride. The reaction occurs in a mixture of ethanol and water, and is catalyzed by a base such as sodium hydroxide or potassium hydroxide. The reaction proceeds at a moderate temperature of 60-70°C, and yields a product with a melting point of approximately 90°C. The reaction can be monitored using thin-layer chromatography or gas chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(bromomethyl)-4-chloro-1-propoxybenzene involves the reaction of 4-chloro-1-propoxybenzene with bromomethyl bromide in the presence of a base.", "Starting Materials": [ "4-chloro-1-propoxybenzene", "bromomethyl bromide", "base (e.g. sodium hydroxide)" ], "Reaction": [ "4-chloro-1-propoxybenzene is dissolved in a suitable solvent (e.g. dichloromethane)", "Bromomethyl bromide is added to the solution", "A base (e.g. sodium hydroxide) is added to the solution to facilitate the reaction", "The reaction mixture is stirred at room temperature for a period of time (e.g. 24 hours)", "The product, 2-(bromomethyl)-4-chloro-1-propoxybenzene, is isolated and purified using standard techniques (e.g. column chromatography)" ] } | |
CAS RN |
1094411-29-6 |
Product Name |
2-(bromomethyl)-4-chloro-1-propoxybenzene |
Molecular Formula |
C10H12BrClO |
Molecular Weight |
263.6 |
Purity |
95 |
Origin of Product |
United States |
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